Cas no 87862-30-4 (Guanidine, [2-(3-iodophenyl)ethyl]-, sulfate (2:1))

• Product Name: Guanidine, [2-(3-iodophenyl)ethyl]-, sulfate (2:1)
• CAS No: 87862-30-4
• Molecular Formula: ₂[C₉H₁₂N₃I]^.H₂O₄S
• Molecular Weight: 676.30984
• CID: 651385
• PubChem ID: 71411948

Guanidine, [2-(3-iodophenyl)ethyl]-, sulfate (2:1) Properties

Names and Identifiers

• Guanidine, [2-(3-iodophenyl)ethyl]-, sulfate (2:1)
• 2-[2-(3-iodophenyl)ethyl]guanidine,sulfuric acid
• 87862-30-4
• Sulfuric acid--N''-[2-(3-iodophenyl)ethyl]guanidine (1/2)
• DTXSID50831523

• InChIKey： OHKQMRKCGMRQEQ-UHFFFAOYSA-N
• Inchi： InChI=1S/2C9H12IN3.H2O4S/c2*10-8-3-1-2-7(6-8)4-5-13-9(11)12;1-5(2,3)4/h2*1-3,6H,4-5H2,(H4,11,12,13);(H2,1,2,3,4)
• SMILES： C1=CC(=CC(=C1)I)CCN=C(N)N.C1=CC(=CC(=C1)I)CCN=C(N)N.OS(=O)(=O)O

Computed Properties

• Exact Mass: 675.98257g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 675.98257g/mol
• Heavy Atom Count: 31
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 212Ų